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Introduction
A-desulfated cholecystokinin octapeptide (CCK-8), also known as non-sulfated CCK-8, is the

linear, unsulfated form of the cholecystokinin octapeptide. While the sulfated form of CCK-8 is

the high-affinity ligand for the CCK1 receptor, the a-desulfated form shows a greater selectivity

for the CCK2 receptor, albeit with lower affinity than its sulfated counterpart. This differential

receptor binding profile makes a-desulfated CCK-8 a valuable tool for investigating the specific

physiological roles of the CCK2 receptor in vivo. This document provides detailed application

notes and protocols for the in vivo administration of a-desulfated CCK-8 via various routes, a

summary of its quantitative effects, and an overview of its signaling pathways.
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The following table summarizes the quantitative data on the effects of a-desulfated CCK-8

administered through different routes. Data is compiled from studies in rodent models.

Administration
Route

Animal Model Dosage Range Key Effects
Pharmacokinet
ic Parameters

Intraperitoneal

(IP)
Rat 0.5 - 10 nmol/kg

Reduced meal

size and

prolonged the

intermeal

interval.[1]

-

Intracerebroventr

icular (ICV)
Rat 10 nmol

Significantly less

potent in

suppressing

feeding

compared to

sulfated CCK-8.

Plasma levels of

CCK-like

immunoreactivity

rose

insignificantly,

suggesting

effects are not

mediated by

peripheral

redistribution.

Intravenous (IV) - -

Limited data

available

specifically for

the a-desulfated

form.

The half-life of

unsulfated CCK-

8 in rat plasma is

approximately 5

minutes.

Subcutaneous

(SC)
- -

Limited data

available

specifically for

the a-desulfated

form.

-

Signaling Pathways of A-desulfated CCK-8
A-desulfated CCK-8 primarily interacts with the CCK2 receptor. The binding affinity of the non-

sulfated form of CCK-8 for both CCK1 and CCK2 receptors is lower than that of the sulfated
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form. Upon binding to the CCK2 receptor, a G-protein coupled receptor, it can initiate

downstream signaling cascades.
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Cell Membrane

Intracellular Signaling

a-desulfated CCK-8

CCK2 Receptor

Binds

G-protein

Activates

Phospholipase C

PIP2

Hydrolyzes

Diacylglycerol Inositol Trisphosphate

Protein Kinase C

Activates

Calcium Release

Stimulates

Downstream Effects

A-desulfated CCK-8 signaling pathway via the CCK2 receptor.
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Preparation

Experimentation

Analysis

Study Design Animal Model Selection

Acclimatization

Baseline Measurements

Randomization

Treatment Groups

Administration of a-desulfated CCK-8

Data Collection

Data Analysis

Results and Interpretation

General experimental workflow for in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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